Cas no 1261815-04-6 (2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone
• CAS No: 1261815-04-6
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4791578
• Update Time: 2025-10-31

2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c1-5(11)9(16)6-3-2-4-7(8(6)12)10(13,14)15/h2-5H,1H3
• InChI Key： MDSZMTFVMOROPI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone

Comprehensive Overview of 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 1261815-04-6)

2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 1261815-04-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromo and fluoro substituents, as well as a trifluoromethyl group, offers versatile applications in synthetic chemistry. Its molecular structure makes it a valuable intermediate for the development of advanced materials and bioactive molecules.

The growing interest in fluorinated compounds and brominated intermediates has positioned 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone as a subject of extensive research. Scientists are particularly intrigued by its potential in drug discovery, where fluorinated analogs are known to enhance metabolic stability and bioavailability. Recent studies highlight its role in the synthesis of kinase inhibitors and antiviral agents, aligning with the current focus on precision medicine and targeted therapies.

From a structural perspective, the presence of both bromo and fluoro groups in 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone allows for selective functionalization, making it a preferred choice for cross-coupling reactions. This property is highly sought after in the development of high-performance polymers and electronic materials, which are critical for next-generation technologies like flexible electronics and organic photovoltaics.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone with minimal environmental impact. The demand for eco-friendly synthetic routes has increased, driven by regulatory pressures and the global push toward sustainable manufacturing. Innovations such as catalytic fluorination and microwave-assisted synthesis are being investigated to improve efficiency and reduce waste.

The compound's relevance extends to agrochemical research, where fluorinated derivatives are widely used to develop crop protection agents. With the rising need for food security and sustainable agriculture, 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone is being studied for its potential in creating novel pesticides and herbicides that are both effective and environmentally benign.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone, ensuring high purity and consistency for research and industrial applications. The compound's stability under various conditions makes it a reliable candidate for long-term studies and large-scale production.

As the scientific community continues to explore the frontiers of fluorine chemistry, 2-Bromo-2'-fluoro-3'-(trifluoromethyl)propiophenone remains a compound of significant interest. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its importance in modern chemistry. Future research will likely focus on optimizing its synthesis and expanding its utility in emerging fields like nanotechnology and bioconjugation.